(S)-Hexahydro-1H-pyrrolo[2,1-d][1,2,5]triazepine-1,5(2H)-dione

• IUPAC Name: (9aS)-3,4,7,8,9,9a-hexahydro-2H-pyrrolo[2,1-d][1,2,5]triazepine-1,5-dione
• InChI: InChI=1S/C7H11N3O2/c11-6-4-8-9-7(12)5-2-1-3-10(5)6/h5,8H,1-4H2,(H,9,12)/t5-/m0/s1
• InChI Key: FLYULXUFFBRLDA-YFKPBYRVSA-N
• Canonical SMILES: C1CC2C(=O)NNCC(=O)N2C1
• Isomeric SMILES: C1C[C@H]2C(=O)NNCC(=O)N2C1
• Molecular Formula: C7H11N3O2
• Molecular Weight: 169.18 g/mol

Description

This compound is a derivative of triazine, which is a six-membered heterocyclic aromatic ring. Triazines and their derivatives have a variety of applications in the field of organic synthesis.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, triazines are generally crystalline solids.

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For example, some triazine derivatives have been found to have neurotrophic activity and are useful in the treatment and prevention of neuronal disorders.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. For example, triazines are generally sensitive to water.

Future Directions

The future directions for research on this compound could include further investigation into its synthesis, reactivity, and potential applications. For example, triazine derivatives are being explored for their potential use in the treatment of neuronal disorders.